2-fluoro-N-(4-imidazol-1-ylphenyl)benzamide

• IUPAC Name: 2-fluoro-N-(4-imidazol-1-ylphenyl)benzamide
• InChI: InChI=1S/C16H12FN3O/c17-15-4-2-1-3-14(15)16(21)19-12-5-7-13(8-6-12)20-10-9-18-11-20/h1-11H,(H,19,21)
• InChI Key: RRLBFZAIPSUIOF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)N3C=CN=C3)F
• Molecular Formula: C16H12FN3O
• Molecular Weight: 281.28 g/mol

Description

2-fluoro-N-(4-imidazol-1-ylphenyl)benzamide, also known as FIPI, is a small molecule inhibitor that has been widely used in scientific research. It is a potent and selective inhibitor of phospholipase D (PLD), an enzyme that plays a crucial role in various cellular processes.

Mechanism of Action

2-fluoro-N-(4-imidazol-1-ylphenyl)benzamide inhibits PLD by binding to the catalytic domain of the enzyme and preventing it from hydrolyzing phosphatidylcholine to produce phosphatidic acid. This leads to a decrease in the levels of phosphatidic acid, which is an important signaling molecule in various cellular processes.
Biochemical and Physiological Effects:
2-fluoro-N-(4-imidazol-1-ylphenyl)benzamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit cell proliferation, induce apoptosis, and alter cell morphology. 2-fluoro-N-(4-imidazol-1-ylphenyl)benzamide has also been shown to modulate the activity of various signaling pathways, including the MAPK/ERK pathway, the PI3K/Akt pathway, and the mTOR pathway.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-fluoro-N-(4-imidazol-1-ylphenyl)benzamide in lab experiments is its specificity for PLD. This allows researchers to selectively target PLD activity without affecting other cellular processes. However, one of the limitations of using 2-fluoro-N-(4-imidazol-1-ylphenyl)benzamide is its low solubility in aqueous solutions, which can make it difficult to use in some experiments.

Future Directions

There are several future directions for the use of 2-fluoro-N-(4-imidazol-1-ylphenyl)benzamide in scientific research. One area of interest is the role of PLD in cancer progression. PLD has been shown to be overexpressed in various types of cancer, and targeting PLD with inhibitors such as 2-fluoro-N-(4-imidazol-1-ylphenyl)benzamide may be a promising approach for cancer therapy. Another area of interest is the role of PLD in neurodegenerative diseases. PLD has been implicated in the pathogenesis of Alzheimer's disease and Parkinson's disease, and targeting PLD with inhibitors such as 2-fluoro-N-(4-imidazol-1-ylphenyl)benzamide may provide a new approach for the treatment of these diseases.
Conclusion:
In conclusion, 2-fluoro-N-(4-imidazol-1-ylphenyl)benzamide is a small molecule inhibitor that has been widely used in scientific research to study the role of PLD in various cellular processes. Its specificity for PLD makes it a valuable tool for investigating the role of this enzyme in disease pathogenesis and for developing new therapies. Further research is needed to fully understand the potential of 2-fluoro-N-(4-imidazol-1-ylphenyl)benzamide in these areas.

Synthesis Methods

2-fluoro-N-(4-imidazol-1-ylphenyl)benzamide can be synthesized through a multi-step process that involves the reaction of 4-(imidazol-1-yl)benzylamine with 2-fluorobenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then subjected to a series of reactions to yield the final product, 2-fluoro-N-(4-imidazol-1-ylphenyl)benzamide.

Scientific Research Applications

2-fluoro-N-(4-imidazol-1-ylphenyl)benzamide has been extensively used in scientific research as a tool to study the role of PLD in various cellular processes. PLD is involved in a wide range of cellular functions, including membrane trafficking, vesicle formation, signal transduction, and cytoskeletal rearrangement. 2-fluoro-N-(4-imidazol-1-ylphenyl)benzamide has been shown to inhibit PLD activity in a dose-dependent manner, making it a valuable tool for investigating the role of PLD in these processes.